Cas no 1604400-68-1 ((1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine)

• Product Name: (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
• CAS No: 1604400-68-1
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5606678
• PubChem ID: 104915587
• Update Time: 2025-10-21

(1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-975848
• 1604400-68-1
• (1R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine
• (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine

• Inchi： 1S/C9H16N4O2/c1-2-7(10)8-11-9(12-15-8)13-3-5-14-6-4-13/h7H,2-6,10H2,1H3/t7-/m1/s1
• InChI Key： QEGGUMGIFDFBMZ-SSDOTTSWSA-N
• SMILES： O1CCN(C2=NOC([C@@H](CC)N)=N2)CC1

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.4Ų

Additional information on (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine

Comprehensive Overview of (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine (CAS No. 1604400-68-1)

The compound (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine (CAS No. 1604400-68-1) is a specialized chiral amine derivative featuring a morpholine-substituted oxadiazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical research due to its potential as a building block for drug discovery. The presence of both the morpholin-4-yl group and the 1,2,4-oxadiazole ring in its architecture makes it particularly interesting for medicinal chemistry applications targeting neurological and metabolic disorders.

Recent trends in drug development have shown increasing demand for chiral amines like (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine, as they often serve as crucial intermediates in the synthesis of bioactive molecules. The compound's 1,2,4-oxadiazole scaffold is known for its metabolic stability and hydrogen-bonding capacity, features that are highly valued in modern drug design. Researchers are particularly interested in how this molecular framework might interact with various biological targets, especially those related to CNS disorders - a hot topic in current pharmaceutical investigations.

The synthetic accessibility of 1604400-68-1 has made it a subject of numerous patent applications and research papers. Its morpholine component contributes to improved solubility and pharmacokinetic properties, addressing one of the major challenges in drug development - bioavailability. This characteristic aligns well with current industry focus on developing more bioavailable small molecule therapeutics, a frequent search term in pharmaceutical databases and AI-driven drug discovery platforms.

From a chemical perspective, the (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine structure presents interesting stereochemical features. The chiral center at the 1-position of the propane chain creates opportunities for studying enantioselective biological interactions, a growing area of interest in precision medicine. The compound's molecular weight (approximately 226.26 g/mol) and logP value suggest it falls within the desirable range for blood-brain barrier penetration, making it relevant to current research on neurodegenerative diseases.

In the context of green chemistry advancements, synthetic routes to CAS 1604400-68-1 have evolved to incorporate more sustainable methodologies. Recent literature highlights microwave-assisted synthesis and flow chemistry approaches that reduce reaction times and improve yields for such heterocyclic compounds. These innovations respond to the pharmaceutical industry's push toward more environmentally friendly processes, a topic generating substantial online search traffic among chemistry professionals.

The stability profile of (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine under various conditions has been extensively studied. Its oxadiazole ring demonstrates remarkable resistance to hydrolysis, while the morpholine nitrogen shows predictable reactivity in salt formation. These properties make the compound valuable for formulation scientists addressing another trending topic in pharma - the development of stable dosage forms with enhanced shelf lives.

Analytical characterization of 1604400-68-1 typically involves advanced techniques such as chiral HPLC, LC-MS, and NMR spectroscopy. The compound's distinct spectral signatures have been well-documented, providing reliable quality control markers - information highly sought after by analytical chemists and quality assurance professionals searching for reference standards.

Market intelligence indicates growing commercial interest in (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine, with several specialty chemical suppliers now listing it in their catalogs. The pricing trends reflect its status as a research-grade material, with costs varying based on purity levels and enantiomeric excess. This economic aspect frequently appears in search queries from procurement specialists in the pharmaceutical sector.

From a regulatory standpoint, CAS 1604400-68-1 currently falls outside controlled substance classifications, making it accessible for legitimate research purposes. However, researchers should always consult the most current regulations, as this represents a common concern reflected in regulatory compliance searches within the chemical industry.

Future research directions for (1R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine may explore its potential as a fragment in molecular glue degraders or PROTACs - two cutting-edge areas in drug discovery generating substantial online discussion. The compound's ability to simultaneously engage multiple biological targets through its diverse functional groups makes it particularly intriguing for these emerging therapeutic modalities.

In conclusion, 1604400-68-1 represents a compelling case study in modern medicinal chemistry, combining structural novelty with practical synthetic accessibility. Its morpholin-4-yl and 1,2,4-oxadiazol-5-yl components continue to inspire innovative applications across multiple therapeutic areas, ensuring its place as a valuable tool in contemporary drug discovery efforts.